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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the detection of PIM2 protein

expression by Western blotting. PIM2 (Proviral Integration site for Moloney murine leukemia

virus 2) is a serine/threonine kinase that plays a crucial role in cell survival, proliferation, and

apoptosis.[1][2][3] Its expression is upregulated in several human cancers, making it an

important target for drug development.[1][2]

PIM2 Signaling Pathway
PIM2 is a constitutively active kinase, and its function is primarily regulated at the level of

transcription and protein stability. Various cytokines and growth factors induce PIM2 expression

through the JAK/STAT signaling pathway. Once expressed, PIM2 can phosphorylate a range of

downstream targets to promote cell survival and proliferation. Key substrates include the pro-

apoptotic protein BAD, the translational repressor 4E-BP1, and the cell cycle inhibitors

CDKN1A and CDKN1B. By phosphorylating and inactivating these proteins, PIM2 promotes

cell survival and cell cycle progression.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15136001#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8040705/
https://www.jcancer.org/v12p2570.htm
https://www.uniprot.org/uniprotkb/Q9P1W9/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC8040705/
https://www.jcancer.org/v12p2570.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytokines / Growth Factors

Receptor

JAK

STAT

P

PIM2 Gene

Transcription

PIM2 Protein

Translation

BAD

P

4E-BP1

P

CDKN1A/CDKN1B

P

Bcl-xL

Apoptosis

eIF4E

Protein Translation

Cell Cycle Progression

Click to download full resolution via product page

PIM2 Signaling Pathway Diagram
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PIM2 Western Blot Protocol
This protocol outlines the key steps for performing a Western blot to detect PIM2 protein.

I. Reagents and Materials
Reagents:

RIPA Lysis and Extraction Buffer

Protease Inhibitor Cocktail

Phosphatase Inhibitor Cocktail

BCA Protein Assay Kit

Laemmli Sample Buffer (4X)

2-Mercaptoethanol

Tris-Glycine SDS-PAGE Gels (12%)

SDS-PAGE Running Buffer

PVDF or Nitrocellulose Membranes

Transfer Buffer

Blocking Buffer (5% non-fat dry milk or 5% BSA in TBST)

Primary Antibody: Anti-PIM2 Antibody (see table below for examples)

Secondary Antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

Chemiluminescent Substrate (ECL)

Distilled Water

Methanol
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Tris-Buffered Saline with Tween-20 (TBST)

Materials:

Homogenizer or sonicator

Microcentrifuge

Heating block

SDS-PAGE electrophoresis system

Western blot transfer system

Imaging system for chemiluminescence detection

II. Experimental Workflow
The following diagram illustrates the major steps in the PIM2 Western blot workflow.
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PIM2 Western Blot Workflow
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III. Detailed Protocol
1. Sample Preparation (Cell Lysis) a. Harvest cells and wash once with ice-cold PBS. b. Lyse

the cell pellet in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitor

cocktails. c. Incubate on ice for 30 minutes with intermittent vortexing. d. Centrifuge at 14,000 x

g for 15 minutes at 4°C. e. Transfer the supernatant (protein lysate) to a new pre-chilled tube.

2. Protein Quantification a. Determine the protein concentration of the lysate using a BCA

protein assay kit according to the manufacturer's instructions.

3. Sample Preparation for SDS-PAGE a. Dilute the protein lysate to the desired concentration

with RIPA buffer. b. Add 4X Laemmli sample buffer and 2-mercaptoethanol to the lysate. c.

Heat the samples at 95-100°C for 5 minutes.

4. SDS-PAGE a. Load 20-30 µg of protein per lane onto a 12% Tris-Glycine SDS-PAGE gel. b.

Include a pre-stained protein ladder to monitor migration. PIM2 has three isoforms with

molecular weights of approximately 34, 37, and 40 kDa. Recombinant PIM2 may have a

different molecular weight depending on any tags used. c. Run the gel according to the

manufacturer's recommendations.

5. Protein Transfer a. Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane using a wet or semi-dry transfer system. b. After transfer, briefly wash the

membrane with distilled water and then with TBST.

6. Blocking a. Block the membrane with 5% non-fat dry milk or 5% BSA in TBST for 1 hour at

room temperature with gentle agitation.

7. Primary Antibody Incubation a. Dilute the anti-PIM2 primary antibody in blocking buffer at the

recommended concentration (see table below). b. Incubate the membrane with the primary

antibody overnight at 4°C with gentle agitation.

8. Washing a. Wash the membrane three times for 10 minutes each with TBST at room

temperature with gentle agitation.

9. Secondary Antibody Incubation a. Dilute the appropriate HRP-conjugated secondary

antibody in blocking buffer. b. Incubate the membrane with the secondary antibody for 1 hour at

room temperature with gentle agitation.
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10. Washing a. Wash the membrane three times for 10 minutes each with TBST at room

temperature with gentle agitation.

11. Detection a. Prepare the chemiluminescent substrate according to the manufacturer's

instructions. b. Incubate the membrane with the substrate for the recommended time. c.

Capture the chemiluminescent signal using an appropriate imaging system.

IV. Data Presentation: PIM2 Antibody Information
Antibody

Name

Host

Species
Applications

Working

Dilution

(WB)

Predicted

MW (kDa)
Reference

Anti-PIM2

Antibody

(A84951)

Goat

WB, IHC, IF,

Flow

Cytometry

0.3-1 µg/ml 34.2

Pim-2

Antibody

(1D12)

Mouse
WB, IP, IF,

IHC(P)
Not specified Not specified

PIM2

Antibody

(OTI5D5)

Mouse

WB, IHC,

Flow, ICC/IF,

IP

1:2000 Not specified

Pim-2 (D1D2)

Rabbit mAb

#4730

Rabbit WB, IP Not specified 34, 38, 40

Pim-2

Antibody

#4723

Rabbit WB 1:1000 34, 38, 40

Anti-PIM2

Antibody

(A89595)

Rabbit WB 1:500-1:2,000 38

PIM2

Polyclonal

Antibody

Rabbit WB 1:1000 Not specified
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Note: Optimal antibody concentrations and incubation times may need to be determined

empirically for each specific experimental setup.

V. Controls and Interpretation
Positive Control: Lysates from cell lines known to express PIM2, such as K-562 or HepG2

cells, can be used as a positive control.

Negative Control: Lysates from cells with known low or no PIM2 expression should be

included.

Loading Control: To ensure equal protein loading across all lanes, the membrane should be

stripped and re-probed with an antibody against a housekeeping protein such as β-actin, β-

tubulin, or GAPDH.

The presence of a band or bands at the expected molecular weight for PIM2 (34-40 kDa) in the

experimental lanes, and its absence in the negative control lane, indicates a positive result. The

intensity of the band corresponds to the level of PIM2 expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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